Cas no 173996-14-0 ( )
structure
Product Name:
CAS No:173996-14-0
MF:C9H8F2O
MW:170.156029701233
CID:875695
PubChem ID:19699318
Update Time:2023-10-30
Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-ol,5,6-difluoro-2,3-dihydro
- 5,6-DIFLUORO-2,3-DIHYDRO-1H-INDEN-1-OL
- N14439
- 173996-14-0
- AKOS006309607
- AM9622
- SCHEMBL5199935
- 5,6-Difluoroindan-1-ol
- NDHXLHWCRGSOPA-UHFFFAOYSA-N
- 5,6-difluoro-1-hydroxyindane
-
-
- Inchi： 1S/C9H8F2O/c10-7-3-5-1-2-9(12)6(5)4-8(7)11/h3-4,9,12H,1-2H2
- InChI Key： NDHXLHWCRGSOPA-UHFFFAOYSA-N
- SMILES： FC1C(=CC2=C(C=1)C(CC2)O)F
Computed Properties
- Exact Mass: 170.054
- Monoisotopic Mass: 170.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 1.7
Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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